Cas no 2758002-96-7 (Piperidine, 4-ethynyl-4-fluoro-, hydrochloride (1:1))

• Product Name: Piperidine, 4-ethynyl-4-fluoro-, hydrochloride (1:1)
• CAS No: 2758002-96-7
• MF: C₇H₁₁ClFN
• MW: 163.620344400406
• CID: 6441567
• Update Time: 2025-06-30

Piperidine, 4-ethynyl-4-fluoro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-ethynyl-4-fluoro-, hydrochloride (1:1)

• Inchi： 1S/C7H10FN.ClH/c1-2-7(8)3-5-9-6-4-7;/h1,9H,3-6H2;1H
• InChI Key： TVDODOZLUSDMHF-UHFFFAOYSA-N
• SMILES： C(C1(CCNCC1)F)#C.Cl

Additional information on Piperidine, 4-ethynyl-4-fluoro-, hydrochloride (1:1)

Piperidine, 4-ethynyl-4-fluoro-, hydrochloride (1:1)

Piperidine, 4-ethynyl-4-fluoro-, hydrochloride (1:1), also known by its CAS Registry Number 2758002-96-7, is a highly specialized chemical compound with significant applications in the fields of pharmaceuticals and organic synthesis. This compound has garnered attention in recent years due to its unique structural properties and potential therapeutic applications. The molecule consists of a piperidine ring, a six-membered saturated ring with one nitrogen atom, substituted at the 4-position with both an ethynyl group (-C≡CH) and a fluorine atom. The hydrochloride salt form ensures stability and solubility, making it suitable for various chemical and biological studies.

The piperidine core is a fundamental structure in organic chemistry, often used as a building block for more complex molecules. The substitution of an ethynyl group at the 4-position introduces alkyne functionality, which is known for its ability to participate in click chemistry reactions, such as the copper-catalyzed azide–alkyne cycloaddition (CuAAC). This makes Piperidine, 4-ethynyl-4-fluoro-, hydrochloride (1:1) a valuable precursor for constructing bioactive molecules with diverse functionalities. Additionally, the presence of a fluorine atom at the same position enhances the compound's electronic properties and can influence its pharmacokinetic profile when used in drug design.

Recent studies have highlighted the potential of Piperidine, 4-ethynyl-4-fluoro-, hydrochloride (1:1) in the development of novel therapeutics targeting central nervous system disorders. Researchers have explored its role as a scaffold for designing ligands that interact with G-protein coupled receptors (GPCRs), particularly those involved in mood regulation and pain perception. The compound's ability to modulate these receptors has shown promise in preclinical models of depression and anxiety, suggesting its potential as a lead compound for antidepressant or anxiolytic agents.

The synthesis of Piperidine, 4-ethynyl-4-fluoro-, hydrochloride (1:1) involves a multi-step process that typically begins with the preparation of the piperidine ring. One common approach is the use of Friedel-Crafts alkylation or acylation followed by functionalization to introduce the ethynyl and fluorine substituents. The final step involves protonation with hydrochloric acid to form the hydrochloride salt. This method ensures high purity and consistency, which are critical for downstream applications in drug discovery and development.

In terms of physical properties, Piperidine, 4-ethynyl-4-fluoro-, hydrochloride (1:1) exhibits a melting point of approximately 205°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques are essential for characterizing the compound's structure and monitoring its behavior during chemical reactions.

The application of Piperidine, 4-ethynyl-4-fluoro-, hydrochloride (1:1) extends beyond pharmaceutical research. It has also found utility in materials science as a precursor for constructing functional polymers and materials with tailored electronic properties. For instance, researchers have investigated its use in synthesizing conducting polymers that exhibit enhanced electron mobility due to the conjugated system introduced by the ethynyl group.

From an environmental standpoint, Piperidine, 4-ethynyl-4-fluoro-, hydrochloride (1:1) has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it undergoes moderate biodegradation under aerobic conditions but exhibits low toxicity to aquatic organisms at concentrations relevant to industrial discharges. These findings are important for ensuring responsible handling and disposal practices during its production and use.

In conclusion, Piperidine, 4-ethynyl-4-fluoro-, hydrochloride (1:1) is a versatile compound with significant potential across multiple disciplines. Its unique combination of structural features makes it an invaluable tool for researchers in drug discovery, materials science, and organic synthesis. As advancements in synthetic methodologies continue to evolve, it is likely that this compound will find even more innovative applications in the years to come.